![molecular formula C25H20N2O6 B2425761 4-(benzofuran-2-carbonyl)-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one CAS No. 618877-36-4](/img/structure/B2425761.png)
4-(benzofuran-2-carbonyl)-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(benzofuran-2-carbonyl)-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H20N2O6 and its molecular weight is 444.443. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antioxidant Properties
Compounds with structural features similar to 4-(benzofuran-2-carbonyl)-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one have been synthesized and evaluated for their antimicrobial and antioxidant activities. A study by Rangaswamy et al. (2017) synthesized a new class of functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds, exhibiting antimicrobial and antioxidant activities. Compounds from this class demonstrated significant efficacy against microbial strains and showed promising antioxidant properties, compared to standard antioxidants like butylated hydroxyanisole (BHA) (Rangaswamy et al., 2017).
Synthesis of Heterocycles
Another study focused on the synthesis of different heterocycles utilizing a benzofuran derivative as a starting material. Patankar et al. (2000) described the synthesis of benzofurans, pyridazones, and pyridones, known for their broad spectrum of biological activities. The study aimed at enhancing these activities by introducing benzofuran and pyridazinone or pyridone moieties into the synthesized heterocycles (Patankar et al., 2000).
Vasorelaxant Agents
Research by Hassan et al. (2014) synthesized benzofuran-morpholinomethyl-pyrazoline hybrids as new vasorelaxant agents. This study provided a quantitative structure-activity relationship analysis, indicating significant vasodilatation properties in rat aortic rings, demonstrating the potential of benzofuran derivatives in developing new therapeutic agents for vascular diseases (Hassan et al., 2014).
Synthesis of Isoxazoles
Kromann et al. (2001) reported on the synthesis of 3-ethoxy-5-methylisoxazoles by palladium-catalyzed coupling reactions, highlighting the versatility of isoxazole derivatives in organic synthesis and their potential biological applications. This study demonstrates the synthetic utility of isoxazole derivatives, which could be related to the synthesis and application of the compound (Kromann et al., 2001).
properties
IUPAC Name |
3-(1-benzofuran-2-carbonyl)-2-(4-ethoxyphenyl)-4-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O6/c1-3-31-17-10-8-15(9-11-17)22-21(23(28)19-13-16-6-4-5-7-18(16)32-19)24(29)25(30)27(22)20-12-14(2)33-26-20/h4-13,22,29H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXNMVOIXPUFGQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NOC(=C3)C)O)C(=O)C4=CC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.